Cas no 1354026-33-7 ([1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester
• CAS No: 1354026-33-7
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 2159950
• Update Time: 2025-06-23

[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester
• Benzyl ((1-((S)-2-amino-3-methylbutanoyl)pyrrolidin-3-yl)methyl)(methyl)carbamate
• AM97144
• [1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-ylmethyl]methylcarbamic acid benzyl ester
• [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester

• Inchi： 1S/C19H29N3O3/c1-14(2)17(20)18(23)22-10-9-16(12-22)11-21(3)19(24)25-13-15-7-5-4-6-8-15/h4-8,14,16-17H,9-13,20H2,1-3H3/t16?,17-/m0/s1
• InChI Key： MTAGJAIBXCJFJF-DJNXLDHESA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CN(C(=O)OCC2C=CC=CC=2)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 449
• Topological Polar Surface Area: 75.9

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester

Recent Advances in the Study of [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester (CAS: 1354026-33-7)

The compound [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester (CAS: 1354026-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel protease inhibitors and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key areas of research has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its structural versatility allows for modifications that can enhance binding affinity and selectivity towards specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of irreversible inhibitors for serine proteases, which are implicated in numerous pathological conditions, including cancer and inflammatory diseases.

Another significant advancement involves the exploration of its pharmacokinetic profile. Recent preclinical studies have investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies have revealed favorable bioavailability and stability, making it a viable candidate for further drug development. However, challenges such as potential off-target effects and metabolic degradation pathways remain areas of active investigation.

In addition to its therapeutic potential, the compound has also been studied for its applications in chemical biology. Researchers have utilized it as a tool compound to probe enzyme mechanisms and protein-protein interactions. Its ability to form stable covalent adducts with target proteins has made it particularly valuable in activity-based protein profiling (ABPP) studies, which aim to identify and characterize enzyme activities in complex biological systems.

Looking ahead, ongoing research is expected to further refine the compound's applications and address current limitations. Collaborative efforts between academia and industry are likely to accelerate its translation into clinical candidates. The integration of computational modeling and high-throughput screening techniques will also play a pivotal role in optimizing its therapeutic potential. As such, [1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-methyl-carbamic acid benzyl ester remains a molecule of great interest in the chemical biology and pharmaceutical communities.